ethyl 2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)acetate

• IUPAC Name: ethyl 2-[1-benzyl-5-(4-bromophenyl)imidazol-2-yl]sulfanylacetate
• InChI: InChI=1S/C20H19BrN2O2S/c1-2-25-19(24)14-26-20-22-12-18(16-8-10-17(21)11-9-16)23(20)13-15-6-4-3-5-7-15/h3-12H,2,13-14H2,1H3
• InChI Key: FGNCKTXVASAHJD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC=C(N1CC2=CC=CC=C2)C3=CC=C(C=C3)Br
• Molecular Formula: C20H19BrN2O2S
• Molecular Weight: 431.3 g/mol

Description

Ethyl 2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)acetate, also known as BZT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. BZT has been studied extensively for its ability to modulate the dopamine transporter, which is a key target in the treatment of various neurological disorders, including Parkinson's disease and attention deficit hyperactivity disorder (ADHD). In

Scientific Research Applications

Antibacterial Activity

• . Researchers explore their potential as novel antibiotics to combat bacterial infections.

Neurodegenerative Diseases

• . Investigating its effects on neurodegenerative diseases (such as Alzheimer’s or Parkinson’s) could be valuable.

Neuroprotection

• Neuroprotective agents play a crucial role in safeguarding neurons from damage caused by oxidative stress, inflammation, or other factors. .

Anti-Infective Properties

• Given its heterocyclic framework, the compound might exhibit anti-infective properties. .

Analgesic Activity

• Pain management remains a critical area of research. .

Synthetic Methods and Heterocyclization

• Beyond its applications, the synthesis of this compound is noteworthy. . Understanding these synthetic pathways contributes to the broader field of organic chemistry.

Mechanism of Action

Target of Action

The compound ethyl 2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)acetate is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various targets.

Mode of Action

Indole derivatives, which this compound is a part of, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may interact with its targets to exert these effects.

Biochemical Pathways

Given the broad range of biological activities associated with indole derivatives , it is likely that this compound affects multiple biochemical pathways.

Result of Action

Given the various biological activities associated with indole derivatives , it is likely that this compound exerts a range of effects at the molecular and cellular levels.